Cas no 1120-88-3 (4-Methylpyridazine)

4-Methylpyridazine (CAS 764-48-7) is a heterocyclic organic compound featuring a pyridazine ring substituted with a methyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient pyridazine core facilitates nucleophilic substitution reactions, while the methyl group enhances stability and modifies steric properties. The compound is particularly useful in the development of bioactive molecules, including potential drug candidates and crop protection agents. It is typically supplied as a high-purity liquid or solid, ensuring consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.
4-Methylpyridazine structure
4-Methylpyridazine structure
Product Name:4-Methylpyridazine
CAS No:1120-88-3
MF:C5H6N2
MW:94.1145405769348
MDL:MFCD00011594
CID:40796
PubChem ID:136882
Update Time:2025-06-17

4-Methylpyridazine Chemical and Physical Properties

Names and Identifiers

    • 4-Methylpyridazine
    • 4-METHYLPYRADIZINE
    • 4-Methyl-pyridazine
    • Pyridazine, 4-methyl-
    • 4-Methyl-1,2-diazine
    • 4-Methyl-pyridazin
    • pyridazine,4-methyl
    • InChI=1/C5H6N2/c1-5-2-3-6-7-4-5/h2-4H,1H
    • W-200833
    • CS-W019241
    • AM20080069
    • NSC514234
    • NSC 514234
    • 1120-88-3
    • 4-Methylpyridazine, 97%
    • FT-0619106
    • Z1255398931
    • EN300-93798
    • DTXSID90149811
    • AKOS015842637
    • A802484
    • Q27459415
    • DS-0736
    • BCP22411
    • NSC-514234
    • MFCD00011594
    • 4-Methyl pyridazine
    • PB24546
    • M2343
    • SY046980
    • DTXCID0072302
    • DB-028970
    • 620-972-5
    • MDL: MFCD00011594
    • Inchi: 1S/C5H6N2/c1-5-2-3-6-7-4-5/h2-4H,1H3
    • InChI Key: AIKUBOPKWKZULG-UHFFFAOYSA-N
    • SMILES: N1C=C(C=CN=1)C
    • BRN: 105689

Computed Properties

  • Exact Mass: 94.05310
  • Monoisotopic Mass: 94.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 54
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Light yellow or orange liquid
  • Density: 1.06 g/mL at 25 °C(lit.)
  • Boiling Point: 98-100 °C/11 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:222.8°F
    Degrees Celsius:106°C
  • Refractive Index: n20/D 1.521(lit.)
  • PSA: 25.78000
  • LogP: 0.78500
  • Sensitiveness: Sensitive to air
  • Solubility: Fully mixable
  • λmax: 292(H2O)(lit.)

4-Methylpyridazine Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39
  • Storage Condition:Sealed in dry,Room Temperature

4-Methylpyridazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylpyridazine Pricemore >>

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